Cas no 2137536-79-7 (Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate)

• Product Name: Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate
• CAS No: 2137536-79-7
• MF: C₇H₁₄NNaO₂S
• MW: 199.246331691742
• CID: 5990108
• PubChem ID: 165455499
• Update Time: 2025-10-29

Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137536-79-7
• sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate
• EN300-724324
• Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate

• Inchi： 1S/C7H15NO2S.Na/c9-11(10)7-3-6-8-4-1-2-5-8;/h1-7H2,(H,9,10);/q;+1/p-1
• InChI Key： AMJYHVHSKYXWCR-UHFFFAOYSA-M
• SMILES： S(CCCN1CCCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 199.06429414g/mol
• Monoisotopic Mass: 199.06429414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate

Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate (CAS No. 2137536-79-7): An Overview

Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate (CAS No. 2137536-79-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. The pyrrolidine moiety and the sulfinate group are key functional groups that contribute to its biological activity and chemical reactivity.

The CAS number 2137536-79-7 is a unique identifier assigned to Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate by the Chemical Abstracts Service, ensuring its precise identification in scientific literature and databases. This identifier is crucial for researchers and chemists to access accurate and up-to-date information about the compound's properties, synthesis methods, and applications.

Recent studies have highlighted the potential of Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate in various biological contexts. One notable area of research is its role as a sulfur-containing ligand in metalloenzymes and metalloproteins. The sulfinate group can coordinate with metal ions, influencing the enzyme's catalytic activity and stability. This property makes it a valuable tool for understanding the mechanisms of metalloenzymes and developing inhibitors or activators for therapeutic purposes.

In the realm of medicinal chemistry, Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate has shown promise as a lead compound for drug discovery. Its ability to modulate specific biological pathways, particularly those involving sulfur metabolism, has led to its evaluation in preclinical studies for conditions such as inflammatory diseases and neurodegenerative disorders. The pyrrolidine moiety, known for its structural flexibility and ability to form hydrogen bonds, enhances the compound's binding affinity to target proteins.

The synthesis of Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate involves several well-documented methods, each with its advantages and limitations. One common approach is the reaction of 3-chloropropanesulfinic acid with pyrrolidine in the presence of sodium hydroxide. This method yields high purity products and is scalable for industrial production. Another synthetic route involves the nucleophilic substitution of a suitable halide with pyrrolidine, followed by sulfination to introduce the sulfinate group.

The physicochemical properties of Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate are well-characterized, making it suitable for various analytical techniques. It is a white crystalline solid with a melting point of approximately 85°C and is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties facilitate its use in both laboratory research and pharmaceutical formulations.

In terms of safety, Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate is generally considered safe when handled under standard laboratory conditions. However, appropriate personal protective equipment (PPE) should be used to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

Recent advancements in computational chemistry have also contributed to our understanding of Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate. Molecular dynamics simulations have provided insights into its conformational behavior and interactions with biological targets. These computational tools are invaluable for optimizing lead compounds during drug discovery processes.

In conclusion, Sodium 3-(pyrrolidin-1-yl)propane-1-sulfinate (CAS No. 2137536-79-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential biological activity, makes it an attractive candidate for further investigation. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.